4-(Methylsulfonyl)cyclohexanecarboxylic acid
Description
4-(Methylsulfonyl)cyclohexanecarboxylic acid is an organic compound that belongs to the sulfonyl family. It has a molecular formula of C8H14O4S and an average mass of 206.259 Da .
Molecular Structure Analysis
The molecular structure of 4-(Methylsulfonyl)cyclohexanecarboxylic acid consists of a cyclohexane ring with a carboxylic acid (-COOH) group and a methylsulfonyl (-SO2CH3) group attached .Chemical Reactions Analysis
While specific chemical reactions involving 4-(Methylsulfonyl)cyclohexanecarboxylic acid are not available, carboxylic acids typically undergo reactions such as esterification, amide formation, and decarboxylation .Scientific Research Applications
Organic Synthesis Intermediate
4-(Methylsulfonyl)cyclohexanecarboxylic acid: is a valuable intermediate in organic synthesis. It can be used to prepare various esters, amides, anhydrides, and other derivatives due to its reactive carboxylic acid group. This compound’s unique structure makes it suitable for constructing complex molecules, particularly in the development of new pharmaceuticals .
Pharmaceutical Drug Development
This compound serves as a building block in the synthesis of pharmaceutical drugs. Its modified derivatives can be designed to interact with specific biological targets, potentially leading to the development of new medications for treating diseases. The sulfonyl group in particular may enhance the solubility and bioavailability of these drug candidates .
Agricultural Chemicals
In agriculture, 4-(Methylsulfonyl)cyclohexanecarboxylic acid could be used to synthesize pesticides or herbicides. Its chemical structure can be tailored to disrupt the life cycle of pests or inhibit the growth of weeds, contributing to crop protection strategies .
Environmental Remediation
Research has shown that cyclohexanecarboxylic acids can be degraded by specific bacterial strains, which could be applied to environmental remediation. This degradation process can help in the removal of toxic pollutants, such as naphthenic acids, from contaminated sites, especially in marine environments where these compounds pose a threat to ecosystems .
Materials Science
The compound’s derivatives could have applications in materials science, particularly in the development of new polymers with enhanced properties. The sulfonyl group can impart thermal stability and chemical resistance, making it a candidate for creating advanced materials for various industrial applications.
Flavor and Fragrance Industry
While not directly related to 4-(Methylsulfonyl)cyclohexanecarboxylic acid , its parent compound, cyclohexanecarboxylic acid, is known to be used in the production of perfumes and flavors. By extension, the methylsulfonyl derivative could potentially be modified to contribute to the overall profile of these products, offering a unique sour taste and mild odor .
properties
IUPAC Name |
4-methylsulfonylcyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4S/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVQHKXUNJHGRPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCC(CC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylsulfonyl)cyclohexanecarboxylic acid | |
CAS RN |
1557624-71-1 |
Source
|
| Record name | 4-(methylsulfonyl)cyclohexanecarboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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